3-(3-methylphenyl)-1-[4-(2-oxopyrrolidin-1-yl)benzyl]thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C24H21N3O3S
• Molecular Weight: 431.5 g/mol
• IUPAC Name: 3-(3-methylphenyl)-1-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H21N3O3S/c1-16-4-2-5-19(14-16)27-23(29)22-20(11-13-31-22)26(24(27)30)15-17-7-9-18(10-8-17)25-12-3-6-21(25)28/h2,4-5,7-11,13-14H,3,6,12,15H2,1H3
• InChI Key: OYCFPAVAKAINCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)C3=C(C=CS3)N(C2=O)CC4=CC=C(C=C4)N5CCCC5=O

Description

3-(3-Methylphenyl)-1-[4-(2-oxopyrrolidin-1-yl)benzyl]thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a thieno[3,2-d]pyrimidine-2,4-dione derivative characterized by a fused thiophene-pyrimidine core. Key structural features include:

• A 3-methylphenyl group at position 2.
• A 4-(2-oxopyrrolidin-1-yl)benzyl substituent at position 1.

Thieno[3,2-d]pyrimidines are bioactive scaffolds with reported applications in oncology, neurology, and infectious diseases. The pyrrolidinone moiety in the benzyl group may enhance solubility and binding affinity, while the methylphenyl group could influence steric interactions with target proteins .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Activity Profiles

The compound’s activity can be contextualized against structurally related thieno[3,2-d]pyrimidine derivatives (Table 1):

Table 1: Comparison of Key Thieno[3,2-d]pyrimidine Derivatives

Compound Structure	Substituents/Modifications	Biological Activity (IC₅₀/EC₅₀)	Key Findings	References
Target Compound	3-(3-methylphenyl), 4-(2-oxopyrrolidin-1-yl)benzyl	Not explicitly reported	Hypothesized dual EGFR/ErbB2 inhibition based on structural analogy; potential improved oral bioavailability due to pyrrolidinone
Pyrrolidinyl-acetylenic derivatives (152–157)	Pyrrolidinyl-acetylenic groups at position 6	EGFR IC₅₀: 14–90 nM; ErbB2 inhibition	Covalent EGFR binding; carbamate modifications enhance bioavailability
Thieno[2,3-d]pyrimidine derivatives (7a–d)	Thieno[2,3-d] backbone, pyrazoline units	PI3Kα inhibition (antiproliferative activity)	Superior activity vs. thieno[3,2-d] analogues (e.g., 7a: IC₅₀ = 0.8 μM)
2-Alkoxy-4-(1H-pyrazol-1-yl) derivatives	Alkoxy groups at position 2, pyrazole at 4	MES ED₅₀: 12–28 mg/kg (anticonvulsant)	Reduced neurotoxicity vs. triazole analogues
Thieno[3,2-d]pyrimidine VI	Hetero-aromatic substituents	EGFR/HER2 inhibition; apoptosis induction	Significant apoptosis in cancer models

Key Comparative Insights

Backbone Position and Activity: Thieno[3,2-d]pyrimidines (e.g., target compound) show stronger EGFR/ErbB2 inhibition (IC₅₀ < 100 nM) , while thieno[2,3-d]pyrimidines (e.g., 7a–d) are more potent PI3Kα inhibitors . The fused ring orientation critically impacts target selectivity.

Substituent Effects: Pyrrolidinone vs. Pyrrolidinyl: The target compound’s 2-oxopyrrolidin-1-yl group may improve solubility and covalent binding compared to pyrrolidinyl-acetylenic derivatives (e.g., 152–157) . Benzyl vs. Pyrazole/Alkoxy: The 4-(2-oxopyrrolidin-1-yl)benzyl group in the target compound is bulkier than pyrazole or alkoxy substituents in anticonvulsant analogues, suggesting divergent therapeutic applications (oncology vs. neurology) .

Bioavailability: Carbamate or pyrrolidinone modifications (as in the target compound) enhance oral absorption compared to unmodified thienopyrimidines .

Antiproliferative vs. Anticonvulsant Activity: Thieno[3,2-d]pyrimidines with hetero-aromatic substituents (e.g., compound VI) induce apoptosis via kinase inhibition , while 4-pyrazolyl derivatives exhibit anticonvulsant activity with minimal neurotoxicity .